Cas no 941923-75-7 (N-4-({4-(4-methoxyphenyl)amino-6-methylpyrimidin-2-yl}amino)phenyl-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-4-({4-(4-methoxyphenyl)amino-6-methylpyrimidin-2-yl}amino)phenyl-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 941923-75-7
• MF: C₂₆H₂₃N₅O₄
• MW: 469.491925477982
• CID: 6078251
• PubChem ID: 18566768
• Update Time: 2025-10-30

N-4-({4-(4-methoxyphenyl)amino-6-methylpyrimidin-2-yl}amino)phenyl-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-({4-(4-methoxyphenyl)amino-6-methylpyrimidin-2-yl}amino)phenyl-2H-1,3-benzodioxole-5-carboxamide
• 1,3-Benzodioxole-5-carboxamide, N-[4-[[4-[(4-methoxyphenyl)amino]-6-methyl-2-pyrimidinyl]amino]phenyl]-
• F2077-1034
• AKOS024626508
• 941923-75-7
• N-[4-[[4-(4-methoxyanilino)-6-methylpyrimidin-2-yl]amino]phenyl]-1,3-benzodioxole-5-carboxamide
• N-(4-((4-((4-methoxyphenyl)amino)-6-methylpyrimidin-2-yl)amino)phenyl)benzo[d][1,3]dioxole-5-carboxamide
• VU0490354-1
• N-[4-({4-[(4-methoxyphenyl)amino]-6-methylpyrimidin-2-yl}amino)phenyl]-2H-1,3-benzodioxole-5-carboxamide

• Inchi： 1S/C26H23N5O4/c1-16-13-24(28-18-8-10-21(33-2)11-9-18)31-26(27-16)30-20-6-4-19(5-7-20)29-25(32)17-3-12-22-23(14-17)35-15-34-22/h3-14H,15H2,1-2H3,(H,29,32)(H2,27,28,30,31)
• InChI Key： HMLWSLZWDRONCZ-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NC3=CC=C(NC4=NC(C)=CC(NC5=CC=C(OC)C=C5)=N4)C=C3)=O)C=C2OC1

Computed Properties

• Exact Mass: 469.17500423g/mol
• Monoisotopic Mass: 469.17500423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.387±0.06 g/cm3(Predicted)
• pka: 13.05±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-4-({4-(4-methoxyphenyl)amino-6-methylpyrimidin-2-yl}amino)phenyl-2H-1,3-benzodioxole-5-carboxamide

N-4-({4-(4-Methoxyphenyl)Amino-6-Methylpyrimidin-2-Yl}Amino)Phenyl-2H-1,3-Benzodioxole-5-Carboxamide: A Comprehensive Overview

The compound with CAS No 941923-75-7, named N-4-({4-(4-methoxyphenyl)amino-6-methylpyrimidin-2-yl}amino)phenyl-2H-1,3-benzodioxole-5-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising biological activities. Recent studies have highlighted its role in drug discovery and development, particularly in the context of targeting specific molecular pathways.

The benzodioxole moiety in the molecule is a key structural feature that contributes to its stability and bioavailability. This group is known for its ability to enhance the solubility of compounds, making it easier for them to cross cellular membranes. The pyrimidine ring system, on the other hand, is a common structural motif in many bioactive compounds, including antiviral and anticancer agents. The presence of a methoxyphenyl group further adds to the molecule's complexity and potential for interaction with biological targets.

Recent research has focused on the synthesis and characterization of this compound. Scientists have employed advanced synthetic techniques, including multi-component reactions and catalytic processes, to optimize its production. The use of green chemistry principles has also been emphasized to minimize environmental impact during synthesis.

In terms of biological activity, this compound has shown promising results in vitro assays targeting various enzymes and receptors. For instance, studies have demonstrated its ability to inhibit certain kinases involved in cancer progression. The carboxamide group plays a crucial role in these interactions by forming hydrogen bonds with target proteins.

The 4-methoxyphenyl substituent not only enhances the molecule's stability but also contributes to its selectivity towards specific biological targets. This selectivity is critical in drug design as it reduces off-target effects and improves therapeutic efficacy.

Moreover, computational studies using molecular docking have provided insights into how this compound interacts with its target proteins at the molecular level. These studies have revealed that the pyrimidine ring forms a stable interaction with the active site of the target enzyme, while the benzodioxole group stabilizes the overall conformation of the molecule.

Another area of interest is the potential of this compound as a lead molecule for drug development. Researchers are exploring its ability to modulate cellular signaling pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. Preliminary results from animal studies suggest that it may have anti-inflammatory properties without significant toxicity.

The synthesis of this compound involves multiple steps, including nucleophilic substitution, condensation reactions, and oxidation processes. The use of protecting groups during synthesis ensures that sensitive functional groups remain intact throughout the reaction sequence.

In conclusion, N-4-({4-(4-methoxyphenyl)amino-6-methylpyrimidin-2-yl}amino)phenyl-2H-1,3-benzodioxole-5-carboxamide represents a cutting-edge molecule with vast potential in therapeutic applications. Its unique structure and promising biological activities make it a valuable candidate for further research and development.